2-Bromo-1-thiazol-4-yl-ethanone hydrobromide
Overview
Description
2-Bromo-1-thiazol-4-yl-ethanone hydrobromide is a chemical compound with the CAS Number: 26489-43-0 . It has a molecular weight of 286.97 and is a yellow solid . It is also known by its IUPAC name 2-bromo-1-(thiazol-4-yl)ethan-1-one hydrobromide .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For example, the reaction of 2-bromo-1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone with corresponding thioamide derivatives in refluxing ethanol in the presence of triethylamine, afforded 4-pyrazolylthiazoles .Molecular Structure Analysis
The InChI code for this compound is 1S/C5H4BrNOS.BrH/c6-1-5(8)4-2-9-3-7-4;/h2-3H,1H2;1H . This indicates that the compound contains carbon ©, hydrogen (H), bromine (Br), nitrogen (N), oxygen (O), and sulfur (S) atoms .Scientific Research Applications
Antimicrobial Applications
Thiazole derivatives, including 2-Bromo-1-thiazol-4-yl-ethanone hydrobromide, have been found to possess significant antimicrobial properties . They are effective against a range of bacteria and fungi, which makes them valuable in the development of new antimicrobial drugs . For instance, certain thiazole compounds have shown efficacy against Escherichia coli and Staphylococcus aureus , which are common culprits in infections .
Antitumor and Cytotoxic Activities
The thiazole moiety is a key feature in many compounds with antitumor and cytotoxic activities . Research has indicated that thiazole derivatives can be potent agents in cancer therapy, targeting various cancer cell lines and inhibiting tumor growth . This is particularly important for the development of new chemotherapeutic agents with higher efficacy and lower side effects.
Analgesic and Anti-inflammatory Properties
2-Bromo-1-thiazol-4-yl-ethanone hydrobromide derivatives have been synthesized and tested for their analgesic and anti-inflammatory activities . These compounds have shown promising results in reducing pain and inflammation, which could lead to new treatments for chronic inflammatory diseases .
Antiviral and Antiretroviral Effects
Thiazole derivatives are also being explored for their antiviral and antiretroviral effects . They have the potential to inhibit the replication of viruses, including HIV, making them candidates for inclusion in antiretroviral therapy regimens .
Neuroprotective Effects
The neuroprotective effects of thiazole compounds are of great interest in the treatment of neurodegenerative diseases. These compounds may play a role in protecting neuronal cells from damage and improving cognitive functions .
Antihypertensive and Cardiovascular Applications
Some thiazole derivatives exhibit antihypertensive activity , which can be beneficial in managing high blood pressure and related cardiovascular conditions . By modulating biochemical pathways, these compounds can help in the development of new cardiovascular drugs.
Antischizophrenia and Psychotropic Effects
Research into thiazole compounds has also revealed their potential as antischizophrenia agents . They may influence neurotransmitter systems in the brain, offering new avenues for the treatment of schizophrenia and other mental health disorders .
Antidiabetic Potential
The thiazole ring is present in some compounds that have shown antidiabetic activity . These compounds can regulate blood sugar levels and improve insulin sensitivity, which is crucial for managing diabetes .
Mechanism of Action
Target of Action
The primary targets of 2-Bromo-1-thiazol-4-yl-ethanone hydrobromide are currently unknown .
Mode of Action
Some thiazole compounds have been found to interact with dna and topoisomerase ii, causing dna double-strand breaks and ultimately leading to cell death .
Result of Action
Some thiazole compounds have been found to exhibit significant analgesic and anti-inflammatory activities .
properties
IUPAC Name |
2-bromo-1-(1,3-thiazol-4-yl)ethanone;hydrobromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrNOS.BrH/c6-1-5(8)4-2-9-3-7-4;/h2-3H,1H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQVZQTLLHXMMBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CS1)C(=O)CBr.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5Br2NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-thiazol-4-yl-ethanone hydrobromide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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